2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-methoxycarbonylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H14O4/c1-10-6-7-13(14(8-10)15(17)18)11-4-3-5-12(9-11)16(19)20-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: SVNQRNJFBLZMJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)OC)C(=O)O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID20690669
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261990-58-2

Description

2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid, 95% (2-(3-Methoxycarbonylphenyl)-5-methylbenzoate) is a synthetic organic compound with a wide range of applications in the pharmaceutical, chemical, and biomedical industries. It is a white crystalline solid, with a melting point of 104-106 °C. 2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid is used as an intermediate in the production of drugs and other compounds, and has been studied for its potential as a therapeutic agent.

Scientific Research Applications

2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid has been studied for its potential as a therapeutic agent. It has been shown to possess anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, it has been studied for its potential to inhibit the growth of cancer cells and to reduce the toxicity of certain drugs. It has also been investigated for its potential use in the treatment of diabetes, obesity, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage. Additionally, it has been proposed that the compound may inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid has been studied for its potential to inhibit the growth of cancer cells and to reduce the toxicity of certain drugs. Additionally, it has been found to possess anti-inflammatory, antioxidant, and anti-tumor properties. It has also been studied for its potential to reduce the risk of cardiovascular disease and to improve glucose metabolism in patients with diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid in laboratory experiments include its low cost, ease of synthesis, and its wide range of potential applications. Additionally, the compound has been found to possess anti-inflammatory, antioxidant, and anti-tumor properties, making it a useful tool for studying the effects of these agents on cells and tissues. However, the compound is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

Future research on 2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid could focus on its potential as a therapeutic agent. Studies could be conducted to further investigate its anti-inflammatory, antioxidant, and anti-tumor properties, as well as its potential to reduce the toxicity of certain drugs. Additionally, further research could be conducted to explore the compound's potential to reduce the risk of cardiovascular disease and to improve glucose metabolism in patients with diabetes. Finally, studies could be conducted to develop new methods of synthesis and new applications for the compound.

Synthesis Methods

2-(3-Methoxycarbonylphenyl)-5-methylbenzoic acid can be synthesized through a number of different methods. The most common method is the esterification of 3-methoxycarbonylphenol with 5-methylbenzoic acid in the presence of an acid catalyst, such as sulfuric acid. The reaction proceeds at room temperature, and the product is isolated by recrystallization. Other methods of synthesis include the reaction of 3-methoxycarbonylphenol with 5-methylbenzoic anhydride in the presence of an acid catalyst, or the reaction of 3-methoxycarbonylphenol with 5-methylbenzoyl chloride in the presence of a base catalyst.